Cas no 138370-97-5 (1,3-Dioxane-4,6-dione, 5-(1-ethoxyethylidene)-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-(1-ethoxyethylidene)-2,2-dimethyl-
• CAS No: 138370-97-5
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 2772929
• PubChem ID: 10375937
• Update Time: 2025-04-21

1,3-Dioxane-4,6-dione, 5-(1-ethoxyethylidene)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-(1-ethoxyethylidene)-2,2-dimethyl-
• 138370-97-5
• DTXSID70438917

• Inchi： 1S/C10H14O5/c1-5-13-6(2)7-8(11)14-10(3,4)15-9(7)12/h5H2,1-4H3
• InChI Key： GFGYLEVFXMZBEQ-UHFFFAOYSA-N
• SMILES： O1C(/C(=C(/C)\OCC)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 214.08412354Da
• Monoisotopic Mass: 214.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.8Ų